Cas no 2138242-66-5 (2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138242-66-5
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5814440
• PubChem ID: 165952758
• Update Time: 2025-05-30

2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• 2138242-66-5
• EN300-1078001
• 2-(azetidin-3-yl)-7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol

• Inchi： 1S/C12H16N4O/c1-7(2)8-3-10-14-12(9-5-13-6-9)15-16(10)11(17)4-8/h3-4,7,9,13H,5-6H2,1-2H3,(H,14,15)
• InChI Key： XRHXUCUTUJFQOR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C2N=C(C3CNC3)NN21)C(C)C

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 2-(Azetidin-3-yl)-7-(Propan-2-yl)-1,2,4-Triazolo[1,5-a]pyridin-5-ol (CAS No. 2138242-66-5)

2-(Azetidin-3-yl)-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138242-66-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol is characterized by a triazolo[1,5-a]pyridine core fused with an azetidine ring and an isopropyl substituent. The azetidine ring is a four-membered heterocycle that imparts significant conformational rigidity and enhances the compound's pharmacological profile. The isopropyl group at the 7-position further modulates the compound's lipophilicity and bioavailability.

Recent studies have highlighted the potential of 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol in various therapeutic areas. One notable application is its use as an inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in cancer cells. By selectively inhibiting these kinases, 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol can potentially disrupt the aberrant signaling cascades that drive tumor growth and metastasis.

In addition to its anticancer properties, 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol has shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The compound's ability to modulate key inflammatory mediators and pathways makes it a potential candidate for the development of new anti-inflammatory therapies.

The pharmacokinetic properties of 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate to be effective in clinical settings.

To further evaluate the therapeutic potential of 2-(azetidin-3-yl)-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridin-5-ol, several preclinical studies have been conducted using both in vitro and in vivo models. In cell-based assays, the compound has demonstrated potent inhibitory activity against various kinases involved in cancer and inflammation. In animal models of cancer and inflammatory diseases, it has shown significant efficacy in reducing tumor growth and alleviating inflammatory symptoms.

The safety profile of 2-(azetidin-3-yl)-7-(propan-2-y l)-1 , 2 , 4 -triazolo [ 1 , 5 -a ] pyridin - 5 - ol has also been assessed through extensive toxicology studies. These studies have revealed that the compound is well-tolerated at therapeutic doses with minimal adverse effects. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 2-(azetidin - 3 - y l ) - 7 - ( p r o p a n - 2 - y l ) - 1 , 2 , 4 - t r i a z o l o [ 1 , 5 - a ] p y r i d i n - 5 - o l (CAS No . 2138242 -66 -5) represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for the development of new therapies for cancer and inflammatory diseases . Ongoing research continues to explore its full therapeutic potential , with the goal of translating these findings into clinical applications .